Cas no 523990-84-3 (1-Pyrenepropanoic acid, 6-dodecyl-)
523990-84-3 structure
Product Name:1-Pyrenepropanoic acid, 6-dodecyl-
CAS No:523990-84-3
MF:C31H38O2
MW:442.632229328156
CID:359721
PubChem ID:71365653
Update Time:2025-04-19
1-Pyrenepropanoic acid, 6-dodecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrenepropanoic acid, 6-dodecyl-
- 3-(6-dodecylpyren-1-yl)propanoic acid
- 523990-84-3
- DTXSID10789051
-
- Inchi: 1S/C31H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-23-13-15-25-18-21-28-24(19-22-29(32)33)14-16-26-17-20-27(23)30(25)31(26)28/h13-18,20-21H,2-12,19,22H2,1H3,(H,32,33)
- InChI Key: VOZNCBNAZBFNJM-UHFFFAOYSA-N
- SMILES: OC(CCC1=CC=C2C=CC3=C(C=CC4=CC=C1C2=C34)CCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 442.28734
- Monoisotopic Mass: 442.287180451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 14
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
1-Pyrenepropanoic acid, 6-dodecyl- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
523990-84-3 (1-Pyrenepropanoic acid, 6-dodecyl-) Related Products
- 3443-45-6(1-Pyrenebutyric acid)
- 4521-22-6(4-(p-Tolyl)butyric acid)
- 5581-75-9(6-Phenylhexanoic acid)
- 21658-35-5(3-(Naphthalen-2-yl)propanoic acid)
- 40228-90-8(7-Phenylheptanoic acid)
- 782-28-5(2-Naphthalenebutanoic Acid)
- 1821-12-1(4-Phenylbutyric acid)
- 2270-20-4(5-Phenylvaleric acid)
- 26547-51-3(8-Phenyloctanoic acid)
- 19629-78-8(Benzenehexadecanoicacid)
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